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Compound of Interest

Compound Name: pyridine-2-sulfonic acid

Cat. No.: B081542

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Pyridine-2-sulfonic acid is a heterocyclic organic compound that has garnered significant
interest in the field of coordination chemistry. Its structure, featuring a pyridine ring for metal
coordination and a sulfonic acid group that can also participate in binding or influence the
electronic properties of the resulting complex, makes it a versatile ligand. This document
provides an overview of its coordination chemistry, applications of its metal complexes, and
detailed protocols for its synthesis and the preparation of its coordination compounds.

Coordination Chemistry of Pyridine-2-sulfonic Acid

Pyridine-2-sulfonic acid can coordinate to metal ions in several ways, primarily through the
nitrogen atom of the pyridine ring and one or more oxygen atoms of the sulfonate group. This
allows for the formation of a variety of coordination geometries and dimensionalities, from
discrete mononuclear complexes to extended coordination polymers. The coordination mode
can be influenced by the nature of the metal ion, the reaction conditions, and the presence of
other coordinating ligands.

Physicochemical Properties of Pyridine-2-sulfonic Acid
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Property Value Reference
CAS Number 15103-48-7 [1]12]13]
Molecular Formula CsHsNOsS [1][2]
Molecular Weight 159.16 g/mol [11[2]

White to light yellow crystalline
Appearance [1]

powder
Melting Point 210-212 °C [1]

- Soluble in water and polar
Solubility , [1]
organic solvents

Applications of Pyridine-2-sulfonic Acid Metal
Complexes

Metal complexes of pyridine-2-sulfonic acid and its derivatives are finding applications in
various fields, most notably in catalysis and materials science.

Catalysis

Complexes of palladium with pyridine-sulfonate related ligands have been investigated as
catalysts in cross-coupling reactions, which are fundamental transformations in pharmaceutical
and fine chemical synthesis. While specific data for pyridine-2-sulfonic acid complexes is
limited, related pyridine-sulfinate complexes have shown promise.[4] Similarly, iron complexes
with pyridine-substituted ligands have been studied as catalysts for oxidation reactions.[5] It is
anticipated that metal complexes of pyridine-2-sulfonic acid could exhibit similar catalytic
activities.

A potential catalytic cycle for a cross-coupling reaction is illustrated below.
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Conceptual Catalytic Cycle for Cross-Coupling
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Synthesis Workflow for Pyridine-2-sulfonic Acid
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General Workflow for Metal Complex Synthesis

Metal Salt
in Solution

Pyridine-2-sulfonic Acid
in Solution

Combine Solutions
and Stir

l

Adjust pH and/or
Heat (optional)

l

Slow Evaporation or
Cooling

l

Filter and Wash
the Crystals

l

Dry under Vacuum

Metal-Pyridine-2-sulfonate
Complex

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b081542?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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